Cas no 155853-28-4 (Phenol, 4-(2-methyl-1,3-dithian-2-yl)-)

• Product Name: Phenol, 4-(2-methyl-1,3-dithian-2-yl)-
• CAS No: 155853-28-4
• MF: C₁₁H₁₄OS₂
• MW: 226.358260631561
• CID: 1334507
• PubChem ID: 592578
• Update Time: 2025-04-20

Phenol, 4-(2-methyl-1,3-dithian-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-methyl-1,3-dithian-2-yl)-
• 4-(2-methyl-1,3-dithian-2-yl)phenol
• HHCTXWWPKXCRMG-UHFFFAOYSA-N
• DTXSID10343834
• 155853-28-4
• 2-Methyl-2-(4-hydroxyphenyl)-1,3-dithiane
• 4-(2-Methyl-1,3-dithian-2-yl)phenol #
• SCHEMBL7674232

• Inchi： 1S/C11H14OS2/c1-11(13-7-2-8-14-11)9-3-5-10(12)6-4-9/h3-6,12H,2,7-8H2,1H3
• InChI Key： HHCTXWWPKXCRMG-UHFFFAOYSA-N
• SMILES： S1CCCSC1(C)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 226.04872
• Monoisotopic Mass: 226.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 20.23